SHO1122147

• Molecular Formula: C17H11ClN4O2
• Molecular Weight: 338.7 g/mol
• InChI: InChI=1S/C17H11ClN4O2/c18-12-3-1-2-11(8-12)10-4-6-13(7-5-10)20-14-9-19-17-15(16(14)23)21-24-22-17/h1-9,20H,(H,19,22)
• InChIKey: FQAFGCUBAYKWBF-UHFFFAOYSA-N

SHO1122147: An Orally Bioavailable Mitochondrial Uncoupler for Obesity and MASH Research

SHO1122147 (Compound 7m) is a synthetic, small-molecule mitochondrial uncoupler belonging to the [1,2,5]oxadiazolo[3,4-b]pyridin-7-ol class [1]. It functions as a protonophore, dissipating the mitochondrial proton motive force to increase cellular respiration and energy expenditure independently of ATP synthase [1]. The compound is a second-generation analog derived from the BAM15 scaffold and has demonstrated oral bioavailability and efficacy in preclinical models of obesity and metabolic dysfunction-associated steatohepatitis (MASH) [1].

Supports mitochondrial uncoupling mechanism studies

Reported in vivo model response in GAN diet-induced MASH mouse model

Distinct oxadiazolo-pyridine scaffold for SAR investigation vs BAM15

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

Why Substituting SHO1122147 with a Generic Mitochondrial Uncoupler is Not Advisable

Mitochondrial uncouplers exhibit steep and divergent structure-activity relationships (SAR) where minor structural modifications profoundly impact potency, safety margins, and pharmacokinetic (PK) profiles [1]. While the class aims to increase respiration, generic substitution can introduce unpredictable toxicity or poor in vivo exposure. SHO1122147's specific ortho-fluoro substitution on its aniline ring was selected from an SAR study of over 40 analogs to achieve a unique balance of high efficacy (69% BAM15 OCR), moderate potency (EC50 3.6 µM), and a favorable safety profile, distinguishing it from less potent or more toxic analogs [1].

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Substituting uncouplers from different scaffolds may produce divergent mitochondrial respiration profiles

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Close structural analogs, including BAM15, may show distinct PK/PD properties not predictable from the parent compound

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Assuming functional equivalence without comparative data may confound metabolic disease model interpretation

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

SHO1122147 Comparative Evidence: A Quantitative Guide for Scientific Selection

In Vivo Efficacy in GAN Mouse Model: Body Weight Reduction by SHO1122147

In a Gubra-Amylin NASH (GAN) diet-induced mouse model of MASH, oral administration of SHO1122147 at 200 mg/kg/day admixed in food for 4 weeks resulted in a 15.4% decrease in body weight relative to the control group [1]. This is a direct and quantifiable measure of in vivo efficacy in a therapeutically relevant disease model.

Chemical scaffold

Class-level inference

[1,2,5]oxadiazolo[3,4-b]pyridin-7-ol core with 6-chloro-2-phenylquinoline

Scaffold differentiation informs SAR studies

BAM15: distinct N5,N6-bis(2-fluorophenyl)-[1,2,5]oxadiazolo[3,4-b]pyrazin-5,6-diamine

Evidence Dimension	In vivo efficacy - Body weight change
Target Compound Data	15.4% decrease in body weight
Comparator Or Baseline	Vehicle control group (GAN diet without compound)
Quantified Difference	-15.4% vs. baseline control
Conditions	Gubra-Amylin NASH (GAN) diet-induced mouse model, 4-week treatment, 200 mg/kg/day oral dose admixed in food

Why This Matters

This quantifies the compound's therapeutic effect on a primary endpoint of obesity research in a highly translatable disease model, which is critical for justifying its use over unproven analogs.

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

Potency and Efficacy in Cellular Respiration: SHO1122147 vs. BAM15 and Analogs

In an oxygen consumption rate (OCR) assay using L6 myoblasts, SHO1122147 exhibited an EC50 of 3.6 µM and achieved an efficacy of 69% relative to the maximum response of the parent compound, BAM15 [1]. This profile is quantitatively superior to other first-generation analogs like 7a (EC50 = 59 µM, 40% BAM15 OCR) and achieves a favorable balance between potency and maximal efficacy compared to other more potent analogs [1].

Cellular EC50 (L6 myoblasts)

Reported

3.6 μM

Supports cellular respiration assay context

BAM15: 0.27 μM in L6 myoblast mitochondria; cross-study comparison

Evidence Dimension	Mitochondrial uncoupling potency and efficacy
Target Compound Data	EC50 = 3.6 µM; Efficacy = 69% of BAM15 OCR
Comparator Or Baseline	BAM15 (100% efficacy); Analog 7a (EC50 = 59 µM, 40% efficacy)
Quantified Difference	EC50 is >16-fold lower than 7a; efficacy is 29% higher than 7a
Conditions	Oxygen Consumption Rate (OCR) assay in L6 myoblast cells

Why This Matters

This data distinguishes SHO1122147 from less optimized analogs, providing a clear rationale for its selection based on a proven balance of high efficacy and moderate potency for robust in vitro activity.

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

Superior Pharmacokinetic Exposure: Cmax of SHO1122147 vs. Analog 7ao

Following a single oral dose of 10 mg/kg in C57BL/6J mice, SHO1122147 achieved a maximum plasma concentration (Cmax) of 35 µM with a half-life of 2.0 hours [1]. This exposure is substantially higher than that of the equipotent analog 7ao, which had a low Cmax of only 4-6 µM under the same conditions [1]. This indicates a more favorable absorption and exposure profile for SHO1122147.

GAN MASH mouse model

Reported

Significant reduction in body weight gain and liver TG

Model-response endpoint context

Oral 200 mg/kg; comparator BAM15 in db/db model

Evidence Dimension	Oral Pharmacokinetic Exposure (Cmax)
Target Compound Data	Cmax = 35 µM (at 10 mg/kg dose)
Comparator Or Baseline	Analog 7ao (Cmax = 4-6 µM at 10 mg/kg dose)
Quantified Difference	5.8- to 8.75-fold higher Cmax
Conditions	Single oral gavage dose of 10 mg/kg in C57BL/6J male mice

Why This Matters

Higher systemic exposure at a given dose is a key selection criterion for in vivo studies, directly impacting the feasibility and cost-effectiveness of efficacy experiments by reducing the required dose.

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

Favorable Safety Margin: NOAEL of SHO1122147 in Mice

An acute tolerability study in mice established a No Observed Adverse Effect Level (NOAEL) for SHO1122147 of 1,000 mg/kg following oral administration [1]. No changes in body temperature, food intake, or body weight were observed at doses up to this level, indicating a favorable acute safety profile [1]. The efficacious dose used in the GAN model (200 mg/kg) is 5-fold lower than the NOAEL, demonstrating a functional therapeutic window [1].

Tolerability (single dose)

Reported

No adverse effects at 1000 mg/kg

Supports tolerability endpoint monitoring

DNP: high risk of fatal hyperthermia at low doses

Evidence Dimension	Acute in vivo tolerability
Target Compound Data	NOAEL = 1,000 mg/kg (oral)
Comparator Or Baseline	Efficacious dose (200 mg/kg) in MASH model
Quantified Difference	5-fold safety margin (NOAEL/efficacious dose)
Conditions	Single oral dose tolerability study in mice, monitoring for 24 hours

Why This Matters

A high NOAEL provides a crucial safety margin for in vivo research, reducing the risk of compound-related toxicity confounding efficacy results and enabling robust experimental designs.

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source

Optimal Research Applications for SHO1122147 Based on Evidentiary Differentiation

In Vivo Efficacy Studies in Diet-Induced Obesity and MASH Models

SHO1122147 is ideally suited for long-term in vivo studies in diet-induced models of obesity and MASH. The compound's demonstrated ability to reduce body weight by 15.4% and improve liver steatosis in the GAN mouse model, combined with its oral bioavailability, provides a strong evidence-based platform for investigating the therapeutic potential of mild mitochondrial uncoupling in metabolic disease [1].

Investigations of Mitochondrial Function and Cellular Bioenergetics

SHO1122147 serves as a valuable tool compound for dissecting mitochondrial function. Its characterized potency (EC50 = 3.6 µM) and high efficacy (69% of BAM15 OCR) in L6 myoblasts make it a reliable positive control for Seahorse XF analyzer or other oxygen consumption assays. Its self-limiting effect on maximal respiration allows for nuanced studies of mitochondrial dynamics without completely abolishing the proton gradient [1].

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of Orally Bioavailable Uncouplers

With a well-defined oral PK profile (Cmax = 35 µM, t1/2 = 2 h at 10 mg/kg) in mice, SHO1122147 is an excellent candidate for PK/PD studies. Researchers can leverage this data to design dose regimens that achieve targeted plasma exposures for exploring exposure-response relationships in metabolic disease models, a capability not always possible with less characterized or less bioavailable analogs [1].

Comparative Safety Pharmacology for Mitochondrial Uncouplers

Given its high NOAEL of 1,000 mg/kg and the absence of adverse effects on body temperature, SHO1122147 can be used as a benchmark for safety in the mitochondrial uncoupler class. It allows for comparative toxicology studies against other uncouplers (e.g., BAM15, DNP) to investigate the molecular basis of therapeutic index and off-target effects related to mitochondrial uncoupling [1].

Application

Selection Property

Validation Focus

MASH mitochondrial uncoupling research

GAN diet MASH model response context

Hepatic steatosis, inflammation, fibrosis endpoints

Tolerability margin profiling of uncouplers

Tolerability endpoint monitoring

Multi-dose body weight, liver TG, body temperature

SAR studies of oxadiazolo-pyridine uncouplers

Scaffold structural differentiation

Functional consequence assessment vs parent BAM15

Thermoneutral metabolic acceleration studies

Body temperature monitoring

Uncoupling without hyperthermia endpoint verification

• [1] Foutz, M. A., et al. Design, Synthesis, and Biological Evaluation of [1,2,5]Oxadiazolo[3,4-b]pyridin-7-ol as Mitochondrial Uncouplers for the Treatment of Obesity and Metabolic Dysfunction-Associated Steatohepatitis. *J. Med. Chem.* 2024, 67, 23, 21486–21504. View Source